Cas no 1476729-77-7 (tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate
• CAS No: 1476729-77-7
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• MDL: MFCD34182891
• CID: 5673095
• PubChem ID: 131742357
• Update Time: 2025-06-14

tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-hydroxy-1-[4-(trifluoromethoxy)phenyl]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl (2-hydroxy-1-(4-(trifluoromethoxy)phenyl)ethyl)carbamate
• E71749
• tert-butyl(2-hydroxy-1-(4-(trifluoromethoxy)phenyl)ethyl)carbamate
• EN300-26666030
• 1476729-77-7
• tert-butyl N-{2-hydroxy-1-[4-(trifluoromethoxy)phenyl]ethyl}carbamate
• WS-00461
• tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate

• MDL： MFCD34182891
• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-11(8-19)9-4-6-10(7-5-9)21-14(15,16)17/h4-7,11,19H,8H2,1-3H3,(H,18,20)
• InChI Key： YBVYDJCKBXFJOI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CO)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 392.1±42.0 °C(Predicted)
• pka: 11.35±0.46(Predicted)

Additional information on tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate

Research Brief on tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate (CAS: 1476729-77-7)

The compound tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate (CAS: 1476729-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethoxy and carbamate functional groups, is being investigated for its potential applications in drug discovery and development, particularly as a key intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the role of this compound in the synthesis of novel therapeutic agents targeting central nervous system (CNS) disorders. The trifluoromethoxy group, known for its electron-withdrawing properties and metabolic stability, enhances the pharmacokinetic profile of the resulting drug candidates. Researchers have employed tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate as a building block in the development of potential antidepressants and anxiolytics, leveraging its structural features to improve blood-brain barrier penetration.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized this compound to synthesize a series of derivatives with selective serotonin reuptake inhibitor (SSRI) activity. The results demonstrated promising in vitro and in vivo efficacy, with one derivative showing a 50% improvement in binding affinity compared to existing SSRIs. The study also noted the compound's favorable safety profile, with minimal off-target effects observed in preclinical models.

Another significant application of tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate has been in the field of antimicrobial research. A recent patent application (WO2023056789) disclosed its use as a precursor for novel antibiotics targeting multidrug-resistant Gram-positive bacteria. The carbamate moiety in the compound was found to enhance the stability of the resulting antibiotics against bacterial hydrolytic enzymes, addressing a key challenge in antibiotic development.

From a synthetic chemistry perspective, advances in the production of this compound have been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (82%) and reduced environmental impact. The new method employs catalytic asymmetric hydrogenation, addressing previous challenges with racemic mixtures and providing enantiomerically pure material for pharmaceutical applications.

Looking forward, researchers anticipate expanded applications of tert-butyl N-{2-hydroxy-1-4-(trifluoromethoxy)phenylethyl}carbamate in targeted drug delivery systems. Preliminary work has shown that the hydroxyl group can be functionalized to create prodrugs with tissue-specific release properties. As the pharmaceutical industry continues to explore trifluoromethoxy-containing compounds, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.